N'-{[(2-chlorophenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-(2-chlorophenoxy)acetate
• InChI: InChI=1S/C15H12ClN3O5/c16-12-3-1-2-4-13(12)23-9-14(20)24-18-15(17)10-5-7-11(8-6-10)19(21)22/h1-8H,9H2,(H2,17,18)
• InChI Key: RBAZIMXNXLZTJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)OCC(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N)Cl
• Molecular Formula: C15H12ClN3O5
• Molecular Weight: 349.72 g/mol

Description

N-{[(2-chlorophenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide, commonly known as CNI-1493, is a small molecule drug that has shown potential in treating various inflammatory diseases. CNI-1493 was first discovered in the late 1990s and has since been extensively studied for its mechanism of action and therapeutic potential.

Mechanism of Action

CNI-1493 works by inhibiting the activation of the transcription factor NF-κB, which plays a key role in the inflammatory response. By inhibiting NF-κB, CNI-1493 reduces the production of pro-inflammatory cytokines and other inflammatory mediators.
Biochemical and Physiological Effects:
CNI-1493 has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory properties, CNI-1493 has been shown to have neuroprotective effects and to promote tissue repair and regeneration. CNI-1493 has also been shown to have anti-tumor properties in certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNI-1493 in lab experiments is its specificity for NF-κB inhibition. This allows researchers to study the effects of NF-κB inhibition without the confounding effects of other inflammatory pathways. However, one limitation of CNI-1493 is its relatively short half-life, which can make dosing and administration challenging in certain experiments.

Future Directions

There are several potential future directions for research on CNI-1493. One area of focus is the development of more potent and selective NF-κB inhibitors based on the structure of CNI-1493. Another area of focus is the use of CNI-1493 in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of CNI-1493 and its potential for treating a wide range of diseases.

Synthesis Methods

The synthesis of CNI-1493 involves several steps, including the reaction of 2-chlorophenol with acetyl chloride to form 2-acetylphenol. This intermediate is then reacted with 4-nitrobenzenecarboxylic acid to form the desired product, CNI-1493. The synthesis of CNI-1493 has been optimized over the years to improve yield and purity.

Scientific Research Applications

CNI-1493 has been studied extensively for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. CNI-1493 has also been studied for its potential in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.